Cas no 1006482-24-1 ((5-Cyclopropyl-3-difluoromethyl-pyrazol-1-yl)-acetic acid ethyl ester)

• Product Name: (5-Cyclopropyl-3-difluoromethyl-pyrazol-1-yl)-acetic acid ethyl ester
• CAS No: 1006482-24-1
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 3058251
• PubChem ID: 19618244
• Update Time: 2025-04-21

(5-Cyclopropyl-3-difluoromethyl-pyrazol-1-yl)-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (5-Cyclopropyl-3-difluoromethyl-pyrazol-1-yl)-acetic acid ethyl ester
• Ethyl 5-cyclopropyl-3-(difluoromethyl)-1H-pyrazole-1-acetate
• Ethyl2-(5-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-1-yl)acetate
• ethyl [5-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-1-yl]acetate
• DB-385496
• Ethyl 2-(5-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-1-yl)acetate
• ethyl 2-[5-cyclopropyl-3-(difluoromethyl)pyrazol-1-yl]acetate
• MMXUNPIBPOFYMN-UHFFFAOYSA-N
• SCHEMBL22655925
• 1006482-24-1
• AKOS000305746
• STK349302
• CS-0339980

• Inchi： 1S/C11H14F2N2O2/c1-2-17-10(16)6-15-9(7-3-4-7)5-8(14-15)11(12)13/h5,7,11H,2-4,6H2,1H3
• InChI Key： MMXUNPIBPOFYMN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2CC2)N(CC(=O)OCC)N=1)F

Computed Properties

• Exact Mass: 244.102334g/mol
• Monoisotopic Mass: 244.102334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.24g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives